Cas no 1157106-01-8 ((3-methyl-1H-pyrazol-4-yl)methyl(propyl)amine)
(3-methyl-1H-pyrazol-4-yl)methyl(propyl)amine Chemical and Physical Properties
Names and Identifiers
-
- N-((3-Methyl-1H-pyrazol-4-yl)methyl)propan-1-amine
- [(3-methyl-1H-pyrazol-4-yl)methyl](propyl)amine
- 1H-Pyrazole-4-methanamine, 3-methyl-N-propyl-
- (3-methyl-1H-pyrazol-4-yl)methyl(propyl)amine
-
- Inchi: 1S/C8H15N3/c1-3-4-9-5-8-6-10-11-7(8)2/h6,9H,3-5H2,1-2H3,(H,10,11)
- InChI Key: SWZOBHKUVHCFLH-UHFFFAOYSA-N
- SMILES: N(CCC)CC1C=NNC=1C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 106
- XLogP3: 0.9
- Topological Polar Surface Area: 40.7
(3-methyl-1H-pyrazol-4-yl)methyl(propyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-166659-0.05g |
[(3-methyl-1H-pyrazol-4-yl)methyl](propyl)amine |
1157106-01-8 | 0.05g |
$624.0 | 2023-06-07 | ||
| Enamine | EN300-166659-0.1g |
[(3-methyl-1H-pyrazol-4-yl)methyl](propyl)amine |
1157106-01-8 | 0.1g |
$653.0 | 2023-06-07 | ||
| Enamine | EN300-166659-0.25g |
[(3-methyl-1H-pyrazol-4-yl)methyl](propyl)amine |
1157106-01-8 | 0.25g |
$683.0 | 2023-06-07 | ||
| Enamine | EN300-166659-0.5g |
[(3-methyl-1H-pyrazol-4-yl)methyl](propyl)amine |
1157106-01-8 | 0.5g |
$713.0 | 2023-06-07 | ||
| Enamine | EN300-166659-1.0g |
[(3-methyl-1H-pyrazol-4-yl)methyl](propyl)amine |
1157106-01-8 | 1g |
$743.0 | 2023-06-07 | ||
| Enamine | EN300-166659-2.5g |
[(3-methyl-1H-pyrazol-4-yl)methyl](propyl)amine |
1157106-01-8 | 2.5g |
$1454.0 | 2023-06-07 | ||
| Enamine | EN300-166659-5.0g |
[(3-methyl-1H-pyrazol-4-yl)methyl](propyl)amine |
1157106-01-8 | 5g |
$2152.0 | 2023-06-07 | ||
| Enamine | EN300-166659-10.0g |
[(3-methyl-1H-pyrazol-4-yl)methyl](propyl)amine |
1157106-01-8 | 10g |
$3191.0 | 2023-06-07 | ||
| Enamine | EN300-166659-50mg |
[(3-methyl-1H-pyrazol-4-yl)methyl](propyl)amine |
1157106-01-8 | 50mg |
$528.0 | 2023-09-21 | ||
| Enamine | EN300-166659-100mg |
[(3-methyl-1H-pyrazol-4-yl)methyl](propyl)amine |
1157106-01-8 | 100mg |
$553.0 | 2023-09-21 |
(3-methyl-1H-pyrazol-4-yl)methyl(propyl)amine Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on (3-methyl-1H-pyrazol-4-yl)methyl(propyl)amine
(3-methyl-1H-pyrazol-4-yl)methyl(propyl)amine (CAS No. 1157106-01-8): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry
(3-methyl-1H-pyrazol-4-yl)methyl(propyl)amine (CAS No. 1157106-01-8) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as MMPA, is characterized by its pyrazole ring and propylamine substituents, which confer it with a range of biological activities and chemical reactivity.
The molecular formula of (3-methyl-1H-pyrazol-4-yl)methyl(propyl)amine is C9H16N3, and its molecular weight is 166.24 g/mol. The compound can be synthesized through various methods, including the reaction of 3-methylpyrazole with propylamine in the presence of a suitable catalyst. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly routes for the production of this compound, making it more accessible for research and industrial applications.
In terms of its physical properties, (3-methyl-1H-pyrazol-4-yl)methyl(propyl)amine is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. The compound's solubility in water is limited, but it can be dissolved in aqueous solutions containing organic co-solvents.
The biological activity of (3-methyl-1H-pyrazol-4-yl)methyl(propyl)amine has been extensively studied in recent years. One of the key areas of interest is its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for drug discovery. Research has shown that MMPA can act as an agonist or antagonist for specific GPCRs, depending on the receptor subtype and cellular context. For example, studies have demonstrated that MMPA can selectively activate the GPR55 receptor, which is involved in various physiological processes such as pain modulation and immune response.
Beyond its role in GPCR modulation, (3-methyl-1H-pyrazol-4-yl)methyl(propyl)amine has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that MMPA can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in immune cells. These findings suggest that MMPA may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its direct biological effects, (3-methyl-1H-pyrazol-4-yl)methyl(propyl)amine has been used as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. For instance, researchers have developed derivatives of MMPA that exhibit improved potency and selectivity for specific biological targets. These derivatives have shown promise in preclinical studies for the treatment of various diseases, including cancer and neurological disorders.
The safety profile of (3-methyl-1H-pyrazol-4-yl)methyl(propyl)amine has also been evaluated in several studies. Toxicity assessments have indicated that MMPA is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.
In conclusion, (3-methyl-1H-pyrazol-4-yl)methyl(propyl)amine (CAS No. 1157106-01-8) is a promising compound with a wide range of applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for drug development. Ongoing research continues to explore new avenues for its use in treating various diseases, highlighting its potential as a valuable tool in the pharmaceutical industry.
1157106-01-8 ((3-methyl-1H-pyrazol-4-yl)methyl(propyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)